2-amino-3-(4-methylphenyl)propanoic acid hydrochloride
Overview
Description
2-amino-3-(4-methylphenyl)propanoic acid hydrochloride, also known by its IUPAC name 2-amino-3-(p-tolyl)propanoic acid hydrochloride, is a chemical compound with the molecular weight of 215.68 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13NO2.ClH/c1-7-2-4-8(5-3-7)6-9(11)10(12)13;/h2-5,9H,6,11H2,1H3,(H,12,13);1H . This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and the bonds between them.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 268-269 degrees Celsius .Scientific Research Applications
2-amino-3-(4-methylphenyl)propanoic acid hydrochlorideylalanine hydrochloride has several applications in scientific research. It is commonly used to study the structure and function of proteins and enzymes, as well as to study the biochemical and physiological effects of various compounds. It is also used as a reagent in the synthesis of drugs and hormones. Additionally, it is used as a substrate in enzyme assays, and as an inhibitor of enzymes, such as chymotrypsin and trypsin.
Mechanism of Action
2-amino-3-(4-methylphenyl)propanoic acid hydrochlorideylalanine hydrochloride has a number of effects on proteins and enzymes. It binds to the active site of proteins and enzymes, which can change their structure and function. Additionally, it can inhibit certain enzymes, such as chymotrypsin and trypsin, by binding to their active sites. This can affect the activity of these enzymes and thus the biochemical and physiological effects of the compounds they interact with.
Biochemical and Physiological Effects
2-amino-3-(4-methylphenyl)propanoic acid hydrochlorideylalanine hydrochloride has a number of biochemical and physiological effects. It can inhibit the activity of certain enzymes, such as chymotrypsin and trypsin. This can affect the activity of other enzymes, as well as the biochemical and physiological effects of compounds they interact with. Additionally, it can affect the structure and function of proteins and enzymes, and can thus affect the biochemical and physiological effects of various compounds.
Advantages and Limitations for Lab Experiments
2-amino-3-(4-methylphenyl)propanoic acid hydrochlorideylalanine hydrochloride has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it a useful reagent for a variety of experiments. Additionally, it has a wide range of applications in scientific research, making it a versatile reagent. On the other hand, it is not very stable, and can degrade over time. Additionally, it can interact with other compounds, making it difficult to use in some experiments.
Future Directions
There are a number of potential future directions for 2-amino-3-(4-methylphenyl)propanoic acid hydrochlorideylalanine hydrochloride. One potential direction is to develop new synthesis methods for the compound. Additionally, more research could be done to study the structure and function of proteins and enzymes, as well as to study the biochemical and physiological effects of various compounds. Additionally, more research could be done to develop new applications for the compound, such as in drug and hormone synthesis. Finally, further research could be done to study the stability of the compound, as well as its interactions with other compounds.
Synthesis Methods
The synthesis of 2-amino-3-(4-methylphenyl)propanoic acid hydrochlorideylalanine hydrochloride is typically achieved through a two-step process. First, 4-methylphenylalanine is synthesized from phenylacetic acid and 4-methylbenzyl alcohol. This is done through a condensation reaction, followed by an acid-catalyzed dehydration. The second step is the conversion of 4-methylphenylalanine to the hydrochloride salt. This is done by reacting 4-methylphenylalanine with hydrochloric acid.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with it are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing hands and face thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(4-methylphenyl)propanoic acid hydrochloride involves the reaction of 4-methylbenzaldehyde with nitroethane to form 4-methylphenyl-2-nitropropene, which is then reduced to 4-methylphenylpropan-2-amine. The resulting amine is then reacted with acetic anhydride to form 2-acetamido-3-(4-methylphenyl)propan-1-amine, which is subsequently hydrolyzed to yield 2-amino-3-(4-methylphenyl)propanoic acid. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "4-methylbenzaldehyde", "nitroethane", "sodium borohydride", "acetic anhydride", "hydrochloric acid" ], "Reaction": [ "4-methylbenzaldehyde + nitroethane + sodium ethoxide → 4-methylphenyl-2-nitropropene", "4-methylphenyl-2-nitropropene + sodium borohydride → 4-methylphenylpropan-2-amine", "4-methylphenylpropan-2-amine + acetic anhydride → 2-acetamido-3-(4-methylphenyl)propan-1-amine", "2-acetamido-3-(4-methylphenyl)propan-1-amine + hydrochloric acid → 2-amino-3-(4-methylphenyl)propanoic acid hydrochloride" ] } | |
CAS RN |
91341-98-9 |
Molecular Formula |
C10H14ClNO2 |
Molecular Weight |
215.7 |
Purity |
91 |
Origin of Product |
United States |
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